2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxy-5-fluorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H8F2O4/c15-9-5-7(4-8(6-9)13(17)18)10-2-1-3-11(16)12(10)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key: IXPDZVSESBCYPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H8F2O4
• DSSTOX Substance ID: DTXSID20690902
• Molecular Weight: 278.21 g/mol
• CAS No.: 1261970-00-6

Description

2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, commonly known as 2-(3-Fluorophenyl)-6-fluorobenzoic acid (FPA) is a small organic compound that has been studied extensively for its potential applications in a variety of scientific fields. FPA is a synthetic molecule that is composed of two aromatic rings, a carboxylic acid group and a fluorine atom. This molecule has been studied both in vitro and in vivo, and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% has been studied extensively for its potential applications in a variety of scientific fields. It has been used as a synthetic intermediate in the production of pharmaceuticals, as a corrosion inhibitor in metalworking fluids, and as a surfactant and emulsifier in a variety of products. It has also been studied as a potential drug target for cancer and other diseases, and has been found to have anti-inflammatory and anti-bacterial properties. Additionally, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% has been studied for its potential to be used as a catalyst in organic reactions, and as a reagent in the synthesis of other compounds.

Mechanism of Action

The exact mechanism of action of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% is still not fully understood. However, it has been suggested that 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% may interact with proteins and enzymes in the cell, and that this interaction may be responsible for its wide range of biochemical and physiological effects. Additionally, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% has been found to bind to certain receptors in the cell, which may be responsible for its anti-inflammatory and anti-bacterial properties.
Biochemical and Physiological Effects
2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-bacterial properties, and has been shown to inhibit the growth of certain types of bacteria. Additionally, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% has been found to have antioxidant properties, and has been shown to reduce the levels of free radicals in the body. It has also been found to have an effect on the immune system, and has been found to be effective in treating certain types of allergies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% in lab experiments is its low cost and availability. 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% is a relatively inexpensive compound, and is widely available from chemical suppliers. Additionally, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% is relatively easy to synthesize, and can be synthesized using a variety of methods. However, one of the major limitations of using 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% in lab experiments is its toxicity. 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% is a toxic compound and should be handled with care. Additionally, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of potential future directions for the study of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95%. One potential direction is to further investigate its effects on the immune system and its potential to be used as a drug target for cancer and other diseases. Additionally, further research could be done to investigate the potential of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% as a catalyst in organic reactions, and as a reagent in the synthesis of other compounds. Finally, further research could be done to investigate the toxicity of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% and to develop strategies for its safe handling and disposal.

Synthesis Methods

2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95% can be synthesized through a number of methods, including the Williamson ether synthesis, the Grignard reaction, and the Ullmann reaction. The Williamson ether synthesis is the most commonly used method for synthesizing 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95%, and involves reacting a phenol and an alkyl halide in the presence of a base. The Grignard reaction is another method for synthesizing 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95%, and involves reacting an alkyl halide with a magnesium halide in an ether solvent. The Ullmann reaction is the third method for synthesizing 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95%, and involves reacting an aryl halide with an organometallic compound in an inert atmosphere.